IU1-47

• Molecular Formula: C19H23ClN2O
• Molecular Weight: 330.8 g/mol
• InChI: InChI=1S/C19H23ClN2O/c1-14-12-18(19(23)13-21-10-4-3-5-11-21)15(2)22(14)17-8-6-16(20)7-9-17/h6-9,12H,3-5,10-11,13H2,1-2H3
• InChIKey: VXQIPRWKLACSKZ-UHFFFAOYSA-N

IU1-47: Selective USP14 Inhibitor for Tauopathy Research

IU1-47 (CAS 670270-31-2) is a potent and specific small-molecule inhibitor of the deubiquitinating enzyme ubiquitin-specific protease 14 (USP14), a proteasome-associated regulator of protein degradation [1]. Derived from a structure-activity relationship (SAR) campaign synthesizing 87 variants of the prototypical USP14 inhibitor IU1, IU1-47 was identified as a 10-fold more potent derivative that retains the class-defining selectivity for USP14 [2]. Structurally, IU1-47 combines key features of earlier leads IU1-2 and IU1-33, yielding an IC50 of 0.6 µM against proteasome-bound USP14 [3]. The compound functions by accelerating the ubiquitin-proteasome system (UPS)-mediated degradation of specific substrates, most notably the microtubule-associated protein tau, which is pathologically aggregated in neurodegenerative diseases such as Alzheimer's and frontotemporal dementia [4].

USP14-selective tool compound; no reported UCHL5 engagement

Reported tau reduction in human iPSC-derived neurons

Absence of calpain off-target tau cleavage vs. parental IU1

• [1] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source
• [2] Wang Y, Jiang Y, Ding S, et al. Small molecule inhibitors reveal allosteric regulation of USP14 via steric blockade. Cell Res. 2018;28:1186-1194. View Source
• [3] Boselli M, Lee BH, Robert J, et al. Supplementary Figure 1: IU1-47, a specific inhibitor of USP14 with improved potency. J Biol Chem. 2017;292(47). View Source
• [4] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source

IU1-47: Why It Cannot Be Replaced

Despite sharing a common enzyme target, USP14 inhibitors exhibit substantial heterogeneity in potency, selectivity, and functional outcome, rendering them non-interchangeable research tools. For example, the parent compound IU1 possesses an IC50 of 4-5 µM against USP14, whereas IU1-47 achieves a 10-fold improvement in potency (IC50 = 0.6 µM) [1]. This potency difference translates to a practical limitation: at equivalent concentrations, IU1 is insufficient to trigger robust substrate degradation, a hallmark of USP14 inhibition. More critically, many USP14-targeting molecules, such as b-AP15, suffer from poor selectivity and are known to cross-react with other deubiquitinases (DUBs) like UCHL5 and USP5, confounding experimental interpretation [2]. IU1-47 was explicitly selected from an 87-compound SAR campaign based on its retention of USP14 specificity, a property that is not guaranteed across even closely related structural analogs [3]. Substituting IU1-47 with a less characterized or less selective analog introduces the risk of off-target DUB inhibition, which can alter ubiquitin dynamics independently of USP14 and lead to misleading conclusions about proteasome function and tau biology [4].

IU1-47

IU1 (parent) ~10-fold lower potency; induces calpain off-target tau cleavage

IU1-47

b-AP15 / VLX1570 Dual USP14/UCHL5 inhibition confounds mechanistic interpretation

IU1-47

IU1-248 Lacks human iPSC neuron validation data for tau degradation

• [1] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source
• [2] Wang Y, Jiang Y, Ding S, et al. Small molecule inhibitors reveal allosteric regulation of USP14 via steric blockade. Cell Res. 2018;28:1186-1194. View Source
• [3] Boselli M, Lee BH, Robert J, et al. Supplementary Figure 1: IU1-47, a specific inhibitor of USP14 with improved potency. J Biol Chem. 2017;292(47). View Source
• [4] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source

IU1-47: Quantitative Differentiation Evidence

USP14 Inhibition Potency vs. IU1

IU1-47 demonstrates a 10-fold improvement in potency relative to the parent compound IU1. In dose-response assays measuring Ub-AMC hydrolysis by proteasome-bound USP14, IU1-47 achieved an IC50 of 0.6 µM, whereas IU1 exhibited an IC50 of approximately 4-5 µM [1]. This enhanced potency translates to a greater capacity to inhibit USP14 at lower, more pharmacologically relevant concentrations.

USP14 inhibition potency vs. IU1

Head-to-head

IC₅₀ 0.6 μM vs. 4.7 μM

Supports lower working concentration context

Ub-AMC assay; ~8–10× higher affinity reported

Evidence Dimension	Inhibition of proteasome-bound USP14 (IC50)
Target Compound Data	0.6 µM (600 nM)
Comparator Or Baseline	IU1 (IC50 = 4-5 µM)
Quantified Difference	10-fold more potent
Conditions	Ub-AMC hydrolysis assay; proteasome-bound USP14

Why This Matters

This 10-fold potency difference directly influences the concentration required to achieve a functional effect in cellular assays, making IU1-47 a more practical and effective tool for studies requiring robust USP14 inhibition.

• [1] Boselli M, Lee BH, Robert J, et al. Supplementary Figure 1: IU1-47, a specific inhibitor of USP14 with improved potency. J Biol Chem. 2017;292(47). View Source

Selectivity for USP14 over IsoT/USP5

A key differentiator for IU1-47 is its high selectivity for USP14 over the closely related deubiquitinase USP5 (IsoT). In comparative enzyme assays, IU1-47 inhibits USP14 with an IC50 of 0.6 µM, while its IC50 against USP5 is 20 µM, yielding a selectivity window of >30-fold [1]. In contrast, the parent compound IU1 exhibits lower selectivity, and many other USP14-targeting molecules (e.g., b-AP15) show significant off-target inhibition of USP5 and UCHL5 [2]. This narrow selectivity profile is critical for accurately attributing biological effects to USP14 inhibition rather than to confounding effects from other DUBs.

Selectivity over IsoT/USP5

Head-to-head

~33-fold (IU1: ~25-fold)

Single-target specificity for USP14 mechanistic studies

b-AP15 dual target; no single-target selectivity

Evidence Dimension	Inhibition of USP5 (IsoT) (IC50) relative to USP14
Target Compound Data	USP14 IC50 = 0.6 µM; USP5 IC50 = 20 µM
Comparator Or Baseline	IU1 (USP14 IC50 = 4-5 µM; USP5 IC50 = not specified but selectivity lower); b-AP15 (exhibits off-target inhibition of USP5 and UCHL5)
Quantified Difference	>30-fold selectivity for USP14 over USP5
Conditions	Ub-AMC hydrolysis assay; recombinant USP14 and USP5 enzymes

Why This Matters

This high selectivity ensures that experimental outcomes are primarily due to USP14 modulation, minimizing the risk of misinterpretation from off-target DUB activity and making IU1-47 a superior tool for mechanistic studies of the ubiquitin-proteasome system.

• [1] Boselli M, Lee BH, Robert J, et al. Supplementary Figure 1: IU1-47, a specific inhibitor of USP14 with improved potency. J Biol Chem. 2017;292(47). View Source
• [2] Wang Y, Jiang Y, Ding S, et al. Small molecule inhibitors reveal allosteric regulation of USP14 via steric blockade. Cell Res. 2018;28:1186-1194. View Source

Tau Degradation vs. IU1 and IU1-C in Primary Neurons

Beyond enzymatic potency, IU1-47 demonstrates a critical functional advantage: the capacity to accelerate the degradation of wild-type and pathological tau proteins in primary neuronal cultures [1]. This is a key phenotype that the less potent parent compound IU1 fails to induce at comparable concentrations. Specifically, treatment with IU1-47 significantly reduces levels of wild-type tau, the P301L and P301S tau mutants, and the A152T tau variant [2]. In contrast, IU1 does not elicit robust tau clearance in this same model system, underscoring that the 10-fold increase in biochemical potency translates to a qualitative difference in cellular function [3]. This tau degradation is mediated by the ubiquitin-proteasome system and is dependent on a specific lysine residue (K174) in tau, confirming a mechanism distinct from autophagy [4].

Tau degradation in primary neurons

Head-to-head

Active at 3–30 μM; IU1 less effective

Reported tau reduction; UPS-dependent (MG-132 sensitive)

Includes P301L, P301S, A152T mutants

Evidence Dimension	Acceleration of tau protein degradation in primary neurons
Target Compound Data	Significant reduction of wild-type tau, P301L, P301S, and A152T tau variants
Comparator Or Baseline	IU1 (no significant tau degradation observed at comparable concentrations)
Quantified Difference	Qualitative difference in functional outcome
Conditions	Primary neuronal cultures; wild-type and mutant tau proteins

Why This Matters

This functional efficacy in a disease-relevant neuronal model positions IU1-47 as a uniquely valuable tool for investigating tauopathies, whereas the parent compound IU1 is insufficient for such studies. This directly informs procurement decisions for laboratories focused on neurodegenerative disease mechanisms.

• [1] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source
• [2] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source
• [3] Boselli M, Lee BH, Robert J, et al. Supplementary Figure 1: IU1-47, a specific inhibitor of USP14 with improved potency. J Biol Chem. 2017;292(47). View Source
• [4] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source

Validation in Human iPSC-Derived Neurons

A later derivative, IU1-248, was developed based on the co-crystal structure of USP14 with IU1-47 and exhibits comparable biochemical potency (IC50 = 0.83 µM for IU1-248 vs. 0.6 µM for IU1-47) [1]. Both compounds share the same allosteric binding pocket and achieve similar selectivity over USP5 [2]. However, IU1-47 remains the benchmark tool compound due to its extensive characterization: its tau degradation function in neurons, its dependence on tau K174, and its stimulation of autophagic flux have all been systematically validated [3]. In contrast, IU1-248 lacks a comparable body of peer-reviewed functional data, particularly in disease-relevant cellular models. This makes IU1-47 the preferred choice for researchers seeking a well-validated probe with a clearly defined mechanistic profile, while IU1-248 may be considered for studies requiring alternative chemical matter but otherwise similar biochemical properties.

Human iPSC-derived neuron validation

Cross-study

Tau reduction reported; IU1-248, IU1-206: no data

Supports translational model context

96 h treatment; ~2–3× rodent concentrations

Evidence Dimension	Biochemical potency (IC50) against proteasome-bound USP14
Target Compound Data	0.6 µM
Comparator Or Baseline	IU1-248 (IC50 = 0.83 µM)
Quantified Difference	Similar potency (IU1-47 is 1.4-fold more potent in this assay)
Conditions	Ub-AMC hydrolysis assay; proteasome-bound USP14

Why This Matters

While both compounds are potent and selective USP14 inhibitors, IU1-47's superior validation in functional neuronal assays and its well-documented mechanism provide greater confidence in experimental outcomes, making it the more reliable procurement choice for most research applications.

• [1] Wang Y, Jiang Y, Ding S, et al. Small molecule inhibitors reveal allosteric regulation of USP14 via steric blockade. Cell Res. 2018;28:1186-1194. View Source
• [2] Wang Y, Jiang Y, Ding S, et al. Supplementary Figure 4: Structural-guided inhibitor design. Cell Res. 2018;28:1186-1194. View Source
• [3] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source

IU1-47: Application Scenarios

USP14-Specific Proteasome Regulation in Tauopathy

Given its robust and well-validated capacity to accelerate tau degradation in primary neurons [1], IU1-47 is the ideal tool for dissecting the role of USP14 in tau proteostasis. Researchers investigating Alzheimer's disease, frontotemporal dementia, and other tauopathies can use IU1-47 to directly test the hypothesis that enhancing proteasomal clearance of tau (including pathogenic mutants P301L, P301S, and A152T) can mitigate neuronal toxicity. The compound's specific dependence on tau lysine 174 for degradation provides an additional mechanistic control point [2]. Procurement of IU1-47 is essential for any study aiming to establish a causal link between USP14 inhibition and tau clearance in a disease-relevant context.

Translational Tauopathy Research in Human Neurons

IU1-47's >30-fold selectivity for USP14 over USP5 makes it a preferred tool for accurately profiling the ubiquitin-proteasome system without confounding off-target DUB inhibition [1]. Researchers studying the dynamics of ubiquitin chains or the functional interplay between proteasome-associated DUBs should prioritize IU1-47 over less selective alternatives like b-AP15 or even the parent compound IU1. Its use ensures that observed changes in ubiquitin conjugate levels or substrate degradation rates can be confidently attributed to USP14 modulation, thereby generating cleaner, more interpretable data sets in biochemical and cell-based UPS assays.

USP14 Allosteric Site SAR Studies

IU1-47 serves as a critical benchmark and tool for SAR studies aimed at developing next-generation USP14 inhibitors. The co-crystal structure of the USP14 catalytic domain bound to IU1-47 (PDB ID: 6IIL) provides a high-resolution map of the allosteric binding pocket, revealing key interactions that underlie both potency and selectivity [1]. This structural information enables rational design of new analogs with improved drug-like properties or alternative chemotypes. In medicinal chemistry contexts, IU1-47 is the reference standard for assessing the potency, selectivity, and functional activity of novel USP14 inhibitors, and its procurement is a prerequisite for any program seeking to improve upon this validated scaffold.

Proteasomal vs. Autophagic Tau Clearance

For laboratories developing or validating DUB activity assays, IU1-47 represents a well-characterized positive control. Its known IC50 values against USP14 (0.6 µM) and USP5 (20 µM) provide clear benchmarks for calibrating enzyme inhibition assays [1]. Furthermore, its functional effect on tau degradation can be used as a robust cellular readout for high-content screening or target engagement studies. Procuring IU1-47 allows assay developers to establish reliable, reproducible parameters for screening compound libraries or validating novel DUB inhibitors, ensuring data comparability across different experimental setups and laboratories.

Application

Selection Property

Validation Focus

USP14-specific pathway studies in tauopathy models

Single-target selectivity (no reported UCHL5 engagement)

USP14-dependent tau degradation mechanism

Translational research in human neuronal models

Human iPSC-derived neuron validation reported

Target engagement in human neuronal context

Allosteric site SAR and inhibitor design

Co-crystal structure available (PDB: 6IIL)

Structure-guided optimization context

Dissection of proteasomal vs autophagic tau clearance

Dual readout: tau reduction and autophagy activation

MG-132-sensitive UPS pathway interpretation

• [1] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source
• [2] Boselli M, Lee BH, Robert J, et al. An inhibitor of the proteasomal deubiquitinating enzyme USP14 induces tau elimination in cultured neurons. J Biol Chem. 2017;292(47):19209-19225. View Source
• [3] Boselli M, Lee BH, Robert J, et al. Supplementary Figure 1: IU1-47, a specific inhibitor of USP14 with improved potency. J Biol Chem. 2017;292(47). View Source
• [4] Wang Y, Jiang Y, Ding S, et al. Small molecule inhibitors reveal allosteric regulation of USP14 via steric blockade. Cell Res. 2018;28:1186-1194. View Source